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Compound of Interest

Compound Name: Orcinol Glucoside

Cat. No.: B600188

An In-depth Guide to the Chemical Structure, Properties, and Biological Significance of a
Promising Natural Compound

Orcinol glucoside, also known as Sakakin, is a phenolic glycoside naturally occurring in
various plants, most notably in the rhizomes of Curculigo orchioides[1][2][3][4]. This compound
has garnered significant interest within the scientific community for its diverse pharmacological
activities, including antioxidant, antidepressant, immunomodulatory, and antiosteoporotic
properties[1][2][3][4][5]. This technical guide provides a comprehensive overview of its chemical
structure, quantitative data, relevant experimental protocols, and its role in key signaling
pathways, tailored for researchers and drug development professionals.

Chemical Structure and Physicochemical Properties

Orcinol glucoside is structurally composed of an orcinol (3,5-dihydroxytoluene) core linked to
a [3-D-glucopyranoside moiety via an O-glycosidic bond[6][7].

The detailed chemical identifiers and properties are summarized below.
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Property Value Reference

Molecular Formula C13H1807 [61[7]

Molecular Weight 286.28 g/mol [2][6]
(2R,3S,4S,5R,6S)-2-
hydroxymethyl)-6-(3-hydroxy-

IUPAC Name (hy Y Y-6-(3-hy Y [6]
5-methylphenoxy)oxane-3,4,5-
triol

CAS Number 21082-33-7 [61[71[8]

Canonical SMILES

CC1=CC(=CC(=C1)O[C@H]2-
-INVALID-LINK--
C0)0)0">C@@HO0)0

[6]

YTXIGTCAQNODGD-

InChliKey [61[7]
UJPOAAIJSA-N

Appearance White solid powder 9]
Sparingly soluble in DMSO
and PBS (pH 7.2)[7]. Soluble

Solubility in DMSO (>28.6 mg/mL),

Ethanol (=11.3 mg/mL), and
Water (=12.32 mg/mL)[10].

LC-MS Precursor (m/z)

[M+H]*: 287.1125[6],
[M+NHa4]* available[6].

Biological Activity and Signaling Pathways

Research has elucidated that orcinol glucoside exerts its biological effects through the

modulation of specific cellular signaling pathways. A prominent mechanism is its influence on

the Wnt/[3-catenin signaling pathway, which is crucial for cell fate determination. Orcinol

glucoside has been shown to promote the differentiation of mesenchymal stem cells (MSCs)

into osteoblasts while inhibiting their differentiation into adipocytes through this pathway[5][8]

[11]. Additionally, it has been reported to attenuate oxidative stress and autophagy in
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osteoclasts by activating the Nrf2/Keapl and mTOR signaling pathways, suggesting its
therapeutic potential in senile osteoporosis[5].

Click to download full resolution via product page

Caption: Wnt/[3-catenin pathway activated by Orcinol Glucoside.

Experimental Protocols
Extraction of Orcinol Glucoside from Curculigo
orchioides

This protocol is adapted from methodologies described in the literature for isolating orcinol

glucoside from its natural source[12].

o Plant Material Preparation: Collect and dry the rhizomes or leaves of Curculigo orchioides.
Grind the dried plant material into a fine powder.

e Solvent Extraction:

o Method A (Ethanol Extraction): Macerate 1 gram of the powdered plant material in 50 mL
of ethanol. The duration of extraction may vary and should be optimized[12].

o Method B (Methanol Soxhlet Extraction): For potentially higher yields, utilize a Soxhlet
apparatus with 100% methanol as the solvent[1].

« Filtration and Concentration: After extraction, filter the mixture to remove solid plant debris.
Concentrate the resulting filtrate under reduced pressure using a rotary evaporator to obtain
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a crude extract.

« Purification: Further purification of orcinol glucoside from the crude extract can be achieved
using chromatographic techniques such as column chromatography or preparative High-
Performance Liquid Chromatography (HPLC).

Quantitative Analysis by Ultra-High-Performance Liquid
Chromatography-Tandem Mass Spectrometry (UPLC-
MS/MS)

This protocol outlines a method for the precise quantification of orcinol glucoside in biological
matrices, such as plasma[13][14].

o Chromatographic System: Waters Acquity UPLC H-Class Xevo TQD triple quadrupole mass
spectrometer system[13][14].

e Column: Waters ACQUITY UPLC BEH C18 column (1.8 um)[13][14].

» Mobile Phase: A gradient elution using an aqueous solution of 0.1% formic acid (Solvent A)
and acetonitrile (Solvent B)[12].

o Gradient Program:
= 0-3min: 7% B

3-17 min: 7% to 17% B

17-22 min: 17% to 90% B

22-25 min: Hold at 90% B

25-30 min: 90% to 7% B[12].

e Flow Rate: 1 mL/min[12].

e Column Temperature: 30 °C[12][13].

e Injection Volume: 1 pl[14].
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e Mass Spectrometry Parameters:
o lonization Mode: Positive Electrospray lonization (ESI+)[13][14].
o Detection Mode: Multiple Reaction Monitoring (MRM)[13][14].
o MRM Transition for Orcinol Glucoside: m/z 287.13 — 125.02[13][14].
o Capillary Voltage: 3.0 kV[13][14].
o Cone Voltage: 25 V[13][14].
o Source Temperature: 150 °C[13][14].
o Desolvation Temperature: 350 °C[13][14].
o Desolvation Gas Flow: 700 L/h[13][14].

» Data Acquisition and Analysis: Utilize software such as Masslynx for data collection and
analysis[13][14].

Cell Viability (CCK-8) Assay

This protocol is used to assess the effect of orcinol glucoside on the viability of cell lines,
such as RAW264.7 cells[5].

e Cell Seeding: Seed RAW264.7 cells in a 96-well plate at a density of 2 x 104 cells per well.

o Treatment: Treat the cells with varying concentrations of orcinol glucoside for a specified
duration (e.g., 72 hours). Include appropriate controls (e.g., vehicle control, positive control
like N-acetylcysteine if studying oxidative stress).

o CCK-8 Reagent Addition: Following treatment, replace the medium with fresh medium
containing 10% Cell Counting Kit-8 (CCK-8) solution.

e Incubation: Incubate the plate at 37°C for 30 minutes.

o Absorbance Measurement: Measure the absorbance at a wavelength of 450 nm using a
spectrophotometer. Cell viability is proportional to the absorbance reading.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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